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Compound of Interest

Compound Name:
(Z,Z,Z)-17-Bromo-3,6,9-

Heptadecatriene

Cat. No.: B153598 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability, storage, and handling of (Z,Z,Z)-17-
Bromo-3,6,9-Heptadecatriene.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage temperature for (Z,Z,Z)-17-Bromo-3,6,9-
Heptadecatriene?

A1: To ensure stability, (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene, a colorless oil, should be

stored at temperatures between 2-8°C for short-term use. For long-term storage, it is highly

recommended to store it at -20°C.[1] The compound should always be protected from light and

air.

Q2: What solvents are compatible with (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene?

A2: This compound is soluble in organic solvents such as chloroform, dichloromethane, and

DMSO.[1] When preparing solutions for storage, it is crucial to use high-purity, anhydrous

solvents to minimize degradation.

Q3: How stable is (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene?
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A3: As a polyunsaturated aliphatic bromide, this compound is susceptible to degradation,

primarily through oxidation. The multiple double bonds in its structure make it prone to reaction

with atmospheric oxygen, leading to the formation of hydroperoxides and other secondary

oxidation products. This process is accelerated by exposure to light, heat, and certain metals.

Q4: What are the potential degradation products of (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene?

A4: The primary degradation products are lipid hydroperoxides, formed through free radical-

mediated oxidation. These can further decompose into a complex mixture of secondary

products, including aldehydes, ketones, and shorter-chain fatty acids. Oxidative hydrolysis can

also lead to the formation of α-bromoketones.

Q5: Are there any known biological activities of this compound or similar structures?

A5: While specific biological activities of (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene are not

extensively documented, related brominated fatty acids have shown potential antibacterial

properties. Furthermore, fatty acids and their derivatives are known to act as ligands for nuclear

receptors like PPARα, which are key regulators of lipid metabolism.

Quantitative Data Summary
The following table summarizes the key physical and storage parameters for (Z,Z,Z)-17-
Bromo-3,6,9-Heptadecatriene.

Parameter Value Reference

Molecular Formula C₁₇H₂₉Br [2]

Molecular Weight 313.32 g/mol [2]

Physical Form Colorless Oil [1]

Short-Term Storage 2-8°C (Refrigerate) [1]

Long-Term Storage -20°C (Freeze)

Recommended Solvents
Chloroform, Dichloromethane,

DMSO
[1]

Purity Typically ≥98% [1]
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Experimental Protocols
Protocol for Handling and Preparing Solutions of
(Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene
This protocol outlines the best practices for handling this air- and light-sensitive compound to

minimize degradation during experimental use.

Materials:

(Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene

High-purity, anhydrous solvent (e.g., chloroform, dichloromethane, or DMSO)

Inert gas (Argon or Nitrogen)

Glass vials with Teflon-lined caps

Gas-tight syringes and needles

Schlenk line or glove box (recommended)

Procedure:

Preparation: Before opening the vial, allow the compound to equilibrate to room temperature

to prevent condensation of moisture inside the container.

Inert Atmosphere: Conduct all manipulations under an inert atmosphere (argon or nitrogen)

using a Schlenk line or in a glove box to minimize exposure to oxygen.

Solvent Degassing: Use solvents that have been thoroughly degassed by sparging with an

inert gas for at least 30 minutes to remove dissolved oxygen.

Dissolution:

Carefully open the vial containing the compound under a positive pressure of inert gas.
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Using a gas-tight syringe, add the desired volume of degassed anhydrous solvent to the

vial.

Gently swirl the vial to ensure complete dissolution. Avoid vigorous shaking, which can

introduce atmospheric gases.

Aliquoting and Storage of Solutions:

If the entire solution will not be used immediately, it is best to prepare aliquots in separate

glass vials with Teflon-lined caps.

Flush the headspace of each aliquot vial with inert gas before sealing.

Store the solutions at -20°C, protected from light.

Use in Experiments:

When using the solution, retrieve an aliquot and allow it to warm to the experimental

temperature.

Use gas-tight syringes to transfer the solution to your reaction vessel, maintaining an inert

atmosphere throughout the process.
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Issue Possible Cause Recommended Solution

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

1. Verify that the compound

and its solutions have been

stored at the correct

temperature, protected from

light and air. 2. Prepare fresh

solutions from a new stock vial.

3. Use inert atmosphere

techniques for all handling

steps.

Appearance of unknown peaks

in analytical data (e.g., HPLC,

GC-MS)

Formation of oxidation

products.

1. Confirm the identity of the

main peak corresponding to

the intact compound. 2.

Compare with a freshly

prepared standard. 3. If

degradation is confirmed,

review and improve handling

and storage procedures.

Consider adding an antioxidant

like BHT to solvents if

compatible with the

experiment.

Compound appears viscous or

discolored

Significant oxidation and

polymerization.

The compound is likely

degraded and should not be

used. Discard and obtain a

fresh batch.

Low reactivity or biological

activity

The concentration of the active

compound has decreased due

to degradation.

1. Quantify the concentration

of the stock solution using an

appropriate analytical method

before use. 2. Prepare fresh

solutions and use them

immediately.

Visualizations
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PPARα Signaling Pathway
The following diagram illustrates a simplified signaling pathway for the activation of Peroxisome

Proliferator-Activated Receptor Alpha (PPARα) by fatty acid ligands, a potential mechanism of

action for compounds like (Z,Z,Z)-17-Bromo-3,6,9-Heptadecatriene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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